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Compound of Interest

Compound Name: Cesium carbonate

Cat. No.: B044355

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical information on the safe handling, storage, and
disposal of Cesium Carbonate (Cs2COs). It is intended for laboratory personnel and
professionals in research and drug development who work with this compound. This document
outlines the potential hazards, necessary precautions, and detailed protocols for ensuring a
safe working environment.

Chemical and Physical Properties

Cesium carbonate is a white, crystalline, and hygroscopic solid. It is highly soluble in water
and polar organic solvents.[1][2][3] Its high solubility and basicity make it a valuable reagent in
organic synthesis.[1][4][5][6]

© 2025 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b044355?utm_src=pdf-interest
https://www.benchchem.com/product/b044355?utm_src=pdf-body
https://www.benchchem.com/product/b044355?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.toxlab.co/genetic-toxicology-studies-study-design-of-mammalian-bone-marrow-chromosomal-aberration-test-oecd-475/
https://catalog.labcorp.com/toxicology/gene/oecd-475-mammalian-bone-marrow-chromosomal-aberration-test
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.biotecnologiebt.it/study/oecd-tg-203-fish-acute-toxicity-test/
https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://www.ibacon.com/your-study-type/aquatic-ecotoxicology/aquatic-invertebrates/oecd-202-daphnia-sp-acute-immobilisation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value References
Molecular Formula Cs2C0s3 [1107]
Molecular Weight 325.82 g/mol [11[71[8]
Appearance White powder/crystalline solid [11[7]

Melting Point 610 °C (decomposes) [1107]
Density 4.072 g/cm3 [11[7]

Solubility in Water

2605 g/L (15 °C)

[1]

Hygroscopicity

Highly hygroscopic

[5107]

Hazard Identification and Classification

Cesium carbonate is classified as a hazardous substance. It is crucial to understand its

potential health effects to ensure safe handling.

Hazard Class

GHS Classification

Hazard Statement

Skin Corrosion/Irritation

Category 2

H315: Causes skin irritation.[7]
[B][9][10]

Serious Eye Damage/Irritation

Category 1/ 2A

H318: Causes serious eye
damage.[11][12][13] / H319:
Causes serious eye irritation.
[71[81[°1[10]

Specific Target Organ Toxicity

Category 3 (Respiratory

H335: May cause respiratory

(Single Exposure) system) irritation.[7][8][9][10]
H361: Suspected of damaging
Reproductive Toxicity Category 2 fertility or the unborn child.[11]

[13]

Specific Target Organ Toxicity
(Repeated Exposure)

Category 2 (Kidney, Adrenal
gland, Testes)

H373: May cause damage to
organs through prolonged or
repeated exposure if
swallowed.[11][14]
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Signal Word: Danger[12][13] or Warning[7][8][9][10] (depending on classification)

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling Cesium

Carbonate to minimize exposure.

Protection Type

Specification

References

Eye/Face Protection

Tightly fitting safety goggles or
a face shield. Conforming to
EN166 (EU) or NIOSH (US)

standards.

[7I11][15][16]

Skin Protection

Chemical-resistant, impervious
gloves (e.g., nitrile rubber).
Protective work clothing or lab

coat.

(710911 1][16][17]

Respiratory Protection

In case of dust formation and
inadequate ventilation, a
NIOSH-approved particulate

respirator should be worn.

[71015][16]

Handling and Storage Procedures

Proper handling and storage are critical to maintaining the integrity of Cesium Carbonate and

ensuring a safe laboratory environment.

Handling:

Avoid contact with skin and eyes.[7][8][9][18]

Avoid the formation of dust and aerosols.[7][18]

Use in a well-ventilated area, preferably in a chemical fume hood.[7][19]

Wash hands thoroughly after handling.[8][16][20]
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Storage:

e Store in a tightly sealed container to protect from moisture.[7][8][9] Cesium carbonate is
hygroscopic.[5][7]

» Store in a cool, dry, and well-ventilated place.[8][16][20]

o Keep away from incompatible materials such as strong acids and oxidizing agents.[7]

First Aid Measures

In case of exposure to Cesium Carbonate, immediate first aid is essential.

Exposure Route First Aid Protocol References

Immediately flush eyes with
copious amounts of water for
at least 15 minutes, including
Eye Contact _ (7118191
under the eyelids.[7][8] Seek

immediate medical attention.

[7]

Remove contaminated
clothing. Wash the affected

Skin Contact area with plenty of soap and [71[81I9]
water.[7][8][9] Seek medical

attention if irritation persists.[7]

Move the victim to fresh air. If
) breathing is difficult, give
Inhalation , [71[8]1[9]
oxygen.[9] Seek medical

attention.[7][8]

Do NOT induce vomiting.
) Rinse mouth with water.[8][9]
Ingestion , . _ [71[8]1[9]
Seek immediate medical

attention.[7]

© 2025 BenchChem. All rights reserved. 4 /13 Tech Support


https://iivs.org/assays/ocular/bcop/
https://www.re-place.be/method/bovine-corneal-opacity-and-permeability-test-method-identifying-i-chemicals-inducing-serious
https://www.oecd.org/en/publications/test-no-202-daphnia-sp-acute-immobilisation-test_9789264069947-en.html
https://www.benchchem.com/product/b044355?utm_src=pdf-body
https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://iivs.org/assays/ocular/bcop/
https://www.re-place.be/method/bovine-corneal-opacity-and-permeability-test-method-identifying-i-chemicals-inducing-serious
https://www.biotecnologiebt.it/study/oecd-tg-202-daphnia-sp-acute-immobilization-test/
https://www.nucro-technics.com/services/genetic-toxicology/invivo-chromosomeaberration/
https://iivs.org/assays/ocular/bcop/
https://www.benchchem.com/product/b044355?utm_src=pdf-body
https://iivs.org/assays/ocular/bcop/
https://www.re-place.be/method/bovine-corneal-opacity-and-permeability-test-method-identifying-i-chemicals-inducing-serious
https://iivs.org/assays/ocular/bcop/
https://iivs.org/assays/ocular/bcop/
https://www.re-place.be/method/bovine-corneal-opacity-and-permeability-test-method-identifying-i-chemicals-inducing-serious
https://www.oecd.org/en/publications/test-no-202-daphnia-sp-acute-immobilisation-test_9789264069947-en.html
https://iivs.org/assays/ocular/bcop/
https://www.re-place.be/method/bovine-corneal-opacity-and-permeability-test-method-identifying-i-chemicals-inducing-serious
https://www.oecd.org/en/publications/test-no-202-daphnia-sp-acute-immobilisation-test_9789264069947-en.html
https://iivs.org/assays/ocular/bcop/
https://iivs.org/assays/ocular/bcop/
https://www.re-place.be/method/bovine-corneal-opacity-and-permeability-test-method-identifying-i-chemicals-inducing-serious
https://www.oecd.org/en/publications/test-no-202-daphnia-sp-acute-immobilisation-test_9789264069947-en.html
https://www.oecd.org/en/publications/test-no-202-daphnia-sp-acute-immobilisation-test_9789264069947-en.html
https://iivs.org/assays/ocular/bcop/
https://www.re-place.be/method/bovine-corneal-opacity-and-permeability-test-method-identifying-i-chemicals-inducing-serious
https://iivs.org/assays/ocular/bcop/
https://www.re-place.be/method/bovine-corneal-opacity-and-permeability-test-method-identifying-i-chemicals-inducing-serious
https://www.oecd.org/en/publications/test-no-202-daphnia-sp-acute-immobilisation-test_9789264069947-en.html
https://www.re-place.be/method/bovine-corneal-opacity-and-permeability-test-method-identifying-i-chemicals-inducing-serious
https://www.oecd.org/en/publications/test-no-202-daphnia-sp-acute-immobilisation-test_9789264069947-en.html
https://iivs.org/assays/ocular/bcop/
https://iivs.org/assays/ocular/bcop/
https://www.re-place.be/method/bovine-corneal-opacity-and-permeability-test-method-identifying-i-chemicals-inducing-serious
https://www.oecd.org/en/publications/test-no-202-daphnia-sp-acute-immobilisation-test_9789264069947-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safe cleanup and containment.
Personal Precautions:

o Wear appropriate personal protective equipment (see Section 3).[7][9][21]

e Avoid breathing dust.[7][9]

o Evacuate personnel from the spill area.[7]

Environmental Precautions:

e Prevent the product from entering drains or the environment.[7][9][21]

Cleanup Methods:

o For small spills, carefully sweep or vacuum up the material, avoiding dust generation.[7][9]
[16][19]

o Place the spilled material into a suitable, labeled container for disposal.[16][17][19]

o Clean the spill area thoroughly with water.[22]

Cesium Carbonate Spill Response Workflow

Click to download full resolution via product page

Caption: A decision-making workflow for responding to a Cesium Carbonate spill.
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Toxicological and Ecotoxicological Information

The following tables summarize the key toxicological and ecotoxicological data for Cesium

Carbonate.

Toxicological Data

Test Species Route Result References
Acute Oral
o Rat Oral 2333 mg/kg [71[11][12]
Toxicity (LD50)
Serious Eye ) ) Risk of serious
o Bovine cornea In vitro [11][12]
Damage/Irritation damage to eyes
Germ Cell
Salmonella
Mutagenicity o In vitro Negative [11][12]
typhimurium
(Ames Test)
Reproductive Suspected of
- - - : . [11][12][13]
Toxicity damaging fertility
Ecotoxicological Data
. . Result
Test Species Duration References
(EC50/LC50)
Toxicity to Fish Danio rerio
_ 96 h 97 mg/L [12]
(LC50) (zebra fish)
Toxicity to
Aquatic Daphnia magna
48 h 94.44 mg/L [12]
Invertebrates (Water flea)
(EC50)
o Pseudokirchnerie
Toxicity to Algae )
lla subcapitata 72 h 130 mg/L [12]
(EC50)
(green algae)
Experimental Protocols
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The following are summaries of the methodologies for the key toxicological and
ecotoxicological experiments cited. These are based on internationally recognized OECD
guidelines.

Acute Oral Toxicity (based on OECD Guideline 401)

This test provides information on the health hazards likely to arise from a single oral exposure
to a substance.[1]

Principle: The test substance is administered orally by gavage in graduated doses to several
groups of experimental animals (typically rodents), with one dose per group.[1] Observations of
effects and mortalities are made. Animals that die during the test and surviving animals at the
conclusion of the test are necropsied.[1]

Methodology:

Animal Selection: Healthy, young adult rodents are used.

o Dosage: At least three dose levels are used, spaced appropriately to produce a range of
toxic effects and mortality rates. A control group receives the vehicle only.

o Administration: The substance is administered in a single dose by gavage. The volume
administered should not exceed 1 mL/100 g of body weight for rodents.[1]

o Observation Period: Animals are observed for at least 14 days.[23]

» Observations: Observations include changes in skin, fur, eyes, mucous membranes,
respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity
and behavior pattern. The time of death is recorded.[1]

o Data Analysis: The LD50 (the dose estimated to be lethal to 50% of the animals) is
calculated.

Serious Eye Damagel/lrritation (based on OECD
Guideline 437)
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The Bovine Corneal Opacity and Permeability (BCOP) test is an in vitro method used to identify
substances that can cause serious eye damage.[8][13][15]

Principle: Isolated bovine corneas are mounted in holders and exposed to the test substance.
[13] The toxic effects are measured by changes in corneal opacity and permeability to
fluorescein dye.[7][13]

Methodology:

o Tissue Preparation: Corneas are obtained from the eyes of cattle slaughtered for commercial
purposes.[8][13]

o Application of Test Substance: The test substance is applied to the epithelial surface of the
cornea.[8][13]

o Exposure and Incubation: The corneas are exposed for a defined period and then rinsed.
o Measurement of Opacity: Opacity is measured using an opacitometer.[7]

o Measurement of Permeability: Sodium fluorescein is applied to the anterior chamber, and the
amount that passes through the cornea into the posterior chamber is measured with a
spectrophotometer.[12]

o Data Analysis: An In Vitro Irritancy Score (IVIS) is calculated from the opacity and
permeability values to classify the substance.[8][13]

Germ Cell Mutagenicity - Ames Test (based on OECD
Guideline 471)

The bacterial reverse mutation test (Ames test) is used to identify substances that can cause
gene mutations.[11][24][25]

Principle: The test uses amino-acid requiring strains of Salmonella typhimurium and
Escherichia coli that carry mutations in genes involved in histidine or tryptophan synthesis,
respectively.[11][24][25] These bacteria are exposed to the test substance and plated on a
minimal medium.[11] Mutagenic substances will cause a reverse mutation, allowing the
bacteria to grow and form colonies.[11][25]
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Methodology:

o Bacterial Strains: At least five strains of bacteria are used (e.g., S. typhimurium TA98, TA100,
TA1535, TA1537, and E. coli WP2 uvrA or S. typhimurium TA102).

o Metabolic Activation: The test is performed with and without a metabolic activation system
(S9 mix from rat liver) to mimic mammalian metabolism.[11]

e Exposure: The bacteria are exposed to a range of concentrations of the test substance.

e Plating and Incubation: The treated bacteria are plated on a minimal agar medium and
incubated for 48-72 hours.[11][26]

o Data Analysis: The number of revertant colonies is counted. A substance is considered
mutagenic if it produces a dose-related increase in the number of revertant colonies.

Acute Toxicity to Fish (bhased on OECD Guideline 203)

This test determines the concentration of a substance that is lethal to 50% of a test fish
population over a short exposure period.[4][10][27][28][29]

Principle: Fish are exposed to the test substance added to water at a range of concentrations
for 96 hours.[4][10][27] Mortalities are recorded at 24, 48, 72, and 96 hours, and the LC50 is
determined.[4][10]

Methodology:
o Test Organism: A standard fish species like the Zebra fish (Danio rerio) is used.[29]

o Test Conditions: The test is conducted under controlled conditions of temperature, light, and
dissolved oxygen.

o Dosage: At least five concentrations in a geometric series are tested, along with a control
group.[10]

e Observations: The number of dead fish in each test vessel is recorded at 24, 48, 72, and 96
hours.[4][10]
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o Data Analysis: The cumulative mortality data is used to calculate the LC50 at 96 hours.[4]

Acute Immobilisation Test for Daphnia (based on OECD
Guideline 202)

This test assesses the acute toxicity of a substance to Daphnia magna.[5][6][9][16][18]

Principle: Young daphnids (less than 24 hours old) are exposed to a range of concentrations of
the test substance for 48 hours.[9][16][18] The number of immobilized daphnids is recorded at
24 and 48 hours.[9][18]

Methodology:
» Test Organism:Daphnia magna neonates are used.[6][18]

» Test Conditions: The test is conducted in a defined medium under controlled temperature
and light conditions.

» Dosage: At least five concentrations of the test substance are used, along with a control.[9]
[16]

o Observations: Immobilisation (daphnids are unable to swim within 15 seconds after gentle
agitation) is observed at 24 and 48 hours.[5][18]

» Data Analysis: The EC50 (the concentration that immobilizes 50% of the daphnids) at 48
hours is calculated.[9][16][18]

Alga, Growth Inhibition Test (based on OECD Guideline
201)

This test determines the effect of a substance on the growth of freshwater microalgae.[30][31]
[32][33][34]

Principle: Exponentially growing cultures of a selected algal species are exposed to various
concentrations of the test substance over a period of 72 hours.[30][32][33] The inhibition of
growth is measured in relation to a control group.[33]
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Methodology:

o Test Organism: A freshwater green alga such as Pseudokirchneriella subcapitata is
commonly used.[30][32]

e Test Conditions: The test is performed in a nutrient-rich medium under continuous
illumination and constant temperature.[33]

o Dosage: At least five concentrations of the test substance are tested, with three replicates
per concentration.[33]

o Growth Measurement: Algal growth is determined by measuring the cell concentration at
least daily for 72 hours.[33]

o Data Analysis: The growth rate and yield are calculated for each concentration, and the
EC50 (the concentration causing a 50% reduction in growth or yield) is determined.[31]

Disposal Considerations

Cesium Carbonate and its containers must be disposed of as hazardous waste in accordance
with local, state, and federal regulations.[7] Contact a licensed professional waste disposal
service to dispose of this material.[10]

Disclaimer: This document is intended as a guide and does not replace a formal risk
assessment. All laboratory personnel should be thoroughly trained in the safe handling of
hazardous chemicals and should consult the full Safety Data Sheet (SDS) for Cesium
Carbonate before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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